Cas no 1261919-65-6 (5-(3-Fluoro-4-hydroxyphenyl)-2-methoxynicotinic acid)

5-(3-Fluoro-4-hydroxyphenyl)-2-methoxynicotinic acid structure
1261919-65-6 structure
Product Name:5-(3-Fluoro-4-hydroxyphenyl)-2-methoxynicotinic acid
CAS No:1261919-65-6
MF:C13H10FNO4
MW:263.221207141876
CID:2763475
PubChem ID:53222906
Update Time:2025-04-21

5-(3-Fluoro-4-hydroxyphenyl)-2-methoxynicotinic acid Chemical and Physical Properties

Names and Identifiers

    • DTXSID60687230
    • MFCD18317081
    • 5-(3-FLUORO-4-HYDROXYPHENYL)-2-METHOXYNICOTINIC ACID
    • 5-(3-Fluoro-4-hydroxyphenyl)-2-methoxynicotinic acid, 95%
    • 1261919-65-6
    • 5-(3-Fluoro-4-hydroxyphenyl)-2-methoxynicotinic acid
    • Inchi: 1S/C13H10FNO4/c1-19-12-9(13(17)18)4-8(6-15-12)7-2-3-11(16)10(14)5-7/h2-6,16H,1H3,(H,17,18)
    • InChI Key: KUJUXVMODNQRIO-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)C1C=NC(=C(C(=O)O)C=1)OC)O

Computed Properties

  • Exact Mass: 263.05938596Da
  • Monoisotopic Mass: 263.05938596Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 79.7Ų
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk